Cas no 1021092-14-7 (2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide)
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
- 2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-methoxyphenyl)acetamide
- 2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
- 1021092-14-7
- F5256-0018
- VU0639373-1
- AKOS024267459
-
- Inchi: 1S/C17H17N3O4S/c1-10-8-12(11(2)23-10)16-19-20-17(24-16)25-9-15(21)18-13-6-4-5-7-14(13)22-3/h4-8H,9H2,1-3H3,(H,18,21)
- InChI Key: NDSWNLWKYSIBLN-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(C2C=C(C)OC=2C)O1)CC(NC1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 359.09397721g/mol
- Monoisotopic Mass: 359.09397721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 116Ų
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5256-0018-2μmol |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-5μmol |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-10μmol |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-20μmol |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-1mg |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-2mg |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-3mg |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-4mg |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-5mg |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5256-0018-10mg |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide |
1021092-14-7 | 10mg |
$79.0 | 2023-09-10 |
2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
Introduction to 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide, with the CAS number 1021092-14-7, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for further exploration in the field of medicinal chemistry.
The molecular structure of 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide is characterized by a combination of heterocyclic rings and functional groups that contribute to its distinct chemical behavior. The presence of a 1,3,4-oxadiazole moiety and a 2,5-dimethylfuran substituent is particularly noteworthy. These structural elements not only contribute to the compound's stability but also open up possibilities for interactions with biological targets.
In recent years, there has been growing interest in the development of novel therapeutic agents derived from oxadiazole derivatives. The 1,3,4-oxadiazole ring is known for its versatility in medicinal chemistry due to its ability to act as a scaffold for various bioactive molecules. Studies have shown that compounds containing this moiety often exhibit inhibitory effects on enzymes and receptors involved in inflammatory and infectious diseases.
The sulfanyl group in the compound's structure further enhances its potential biological activity. Sulfanyl-containing compounds are frequently explored for their roles as intermediates in drug synthesis and as active ingredients in pharmaceutical formulations. The combination of these features makes 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide an intriguing candidate for further investigation.
Recent research has highlighted the importance of 2-methoxyphenyl substituents in enhancing the bioavailability and pharmacological properties of molecules. The methoxy group can influence the compound's solubility, metabolic stability, and interaction with biological targets. In particular, studies have demonstrated that phenolic derivatives with methoxy substitutions often exhibit improved binding affinity and selectivity towards certain enzymes and receptors.
The acetamide functional group at the N-position of the molecule also contributes to its overall pharmacological profile. Acetamides are commonly found in pharmaceuticals due to their ability to modulate biological pathways through interactions with proteins and nucleic acids. The presence of this group in 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide suggests potential applications in areas such as pain management and anti-inflammatory therapies.
In conclusion, the compound 1021092-14-7, chemically known as 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide, represents a promising candidate for further exploration in chemical biology. Its unique structural features and potential biological activities make it an attractive subject for future research. As our understanding of molecular interactions continues to evolve, compounds like this one hold the promise of contributing to the development of novel therapeutic agents that can address a wide range of medical challenges.
1021092-14-7 (2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)